5-bromo-3-(4-methoxybenzyl)pyrimidin-4(3H)-one

• Molecular Formula: C12H11BrN2O2
• Molecular Weight: 295.13 g/mol
• IUPAC Name: 5-bromo-3-[(4-methoxyphenyl)methyl]pyrimidin-4-one
• InChI: InChI=1S/C12H11BrN2O2/c1-17-10-4-2-9(3-5-10)7-15-8-14-6-11(13)12(15)16/h2-6,8H,7H2,1H3
• InChI Key: UKFLHDGZOKMJQN-UHFFFAOYSA-N
• Canonical SMILES: COC1=CC=C(C=C1)CN2C=NC=C(C2=O)Br

Description

5-bromo-3-(4-methoxybenzyl)pyrimidin-4(3H)-one is a useful research compound. Its molecular formula is C12H11BrN2O2 and its molecular weight is 295.13 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

5-Bromopyrimidin-4(3H)-one (459 mg) was dissolved in N,N-dimethylformamide (13 mL), then with cooling with ice, sodium hydride (55%, 137 mg) was added, followed by stirring at the same temperature for 30 minutes. Then, 1-(chloromethyl)-4-methoxybenzene (392 μL) was added, followed by stirring at room temperature for 15 hours. Water was added to the reaction mixture, followed by extraction with chloroform. The organic layer was washed with saturated brine and dried over anhydrous sodium sulfate. The solvent was evaporated under reduced pressure, and the resulting residue was purified by silica gel column chromatography (hexane:ethyl acetate=4:1 to 2:1) to obtain 5-bromo-3-(4-methoxybenzyl)pyrimidin-4(3H)-one (382 mg) as a white solid.